2-Bromo-5-chloronitrobenzene
Cat. No. B041759
Key on ui cas rn:
41513-04-6
M. Wt: 236.45 g/mol
InChI Key: UKTIMFAJRPSNGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[c:3]([N+:9](=[O:10])[O-:11])[cH:4][c:5]([Cl:8])[cH:6][cH:7]1.[K+:21].[K+:22].[O-:23][C:24]([O-:25])=[O:26].[O:28]=[CH:29][N:30]([CH3:31])[CH3:32].[OH2:27].[OH:12][c:13]1[cH:14][cH:15][c:16]([C:19]#[N:20])[cH:17][cH:18]1>>[c:2]1([O:12][c:13]2[cH:14][cH:15][c:16]([C:19]#[N:20])[cH:17][cH:18]2)[c:3]([N+:9](=[O:10])[O-:11])[cH:4][c:5]([Cl:8])[cH:6][cH:7]1
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1cc(Cl)ccc1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccc(O)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#Cc1ccc(Oc2ccc(Cl)cc2[N+](=O)[O-])cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
